Cas no 609805-85-8 (Benzoic acid, 2-cyano-3-hydroxy-, methyl ester)

• Product Name: Benzoic acid, 2-cyano-3-hydroxy-, methyl ester
• CAS No: 609805-85-8
• MF: C₉H₇NO₃
• MW: 177.156782388687
• CID: 1624257
• PubChem ID: 23062583
• Update Time: 2025-06-08

Benzoic acid, 2-cyano-3-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-cyano-3-hydroxy-, methyl ester
• methyl 2-cyano-3-hydroxybenzoate
• 609805-85-8
• SCHEMBL2949430

• Inchi： 1S/C9H7NO3/c1-13-9(12)6-3-2-4-8(11)7(6)5-10/h2-4,11H,1H3
• InChI Key： JNGQYBDZYWGDCO-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=C(C=1C#N)O)=O

Computed Properties

• Exact Mass: 177.04261
• Monoisotopic Mass: 177.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70.3Ų

Experimental Properties

• PSA: 70.32

Additional information on Benzoic acid, 2-cyano-3-hydroxy-, methyl ester

Benzoic acid, 2-cyano-3-hydroxy-, methyl ester (CAS No. 609805-85-8): An Overview and Recent Advances

Benzoic acid, 2-cyano-3-hydroxy-, methyl ester (CAS No. 609805-85-8) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound, often referred to as 2-cyano-3-hydroxybenzoic acid methyl ester, is characterized by its distinctive functional groups: a cyano group, a hydroxyl group, and a methyl ester group. These functional groups contribute to its diverse reactivity and potential applications in various scientific domains.

The molecular formula of Benzoic acid, 2-cyano-3-hydroxy-, methyl ester is C10H9NO3, and it has a molecular weight of approximately 191.18 g/mol. The compound is typically synthesized through the esterification of 2-cyano-3-hydroxybenzoic acid with methanol in the presence of an acid catalyst. This process yields a clear, colorless liquid that is soluble in common organic solvents such as ethanol, acetone, and dichloromethane.

One of the key areas where Benzoic acid, 2-cyano-3-hydroxy-, methyl ester has shown promise is in the field of pharmaceutical research. Recent studies have explored its potential as an intermediate in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the use of 2-cyano-3-hydroxybenzoic acid methyl ester as a precursor for the synthesis of novel anti-inflammatory agents. The researchers found that derivatives of this compound exhibited significant anti-inflammatory activity in both in vitro and in vivo models.

In addition to its pharmaceutical applications, Benzoic acid, 2-cyano-3-hydroxy-, methyl ester has been studied for its potential use in materials science. A research team from the University of California, Berkeley, reported in a 2022 paper that this compound can be used as a building block for the synthesis of advanced polymers with unique optical and electronic properties. The presence of the cyano and hydroxyl groups allows for facile functionalization and cross-linking reactions, making it an attractive candidate for the development of new materials with tailored properties.

The environmental impact of Benzoic acid, 2-cyano-3-hydroxy-, methyl ester has also been a subject of interest. A study published in the Journal of Environmental Science and Health in 2020 evaluated the biodegradability and ecotoxicity of this compound. The results indicated that 2-cyano-3-hydroxybenzoic acid methyl ester is moderately biodegradable under aerobic conditions and exhibits low ecotoxicity to aquatic organisms. These findings suggest that it can be used in industrial processes with minimal environmental risk.

In terms of safety and handling, Benzoic acid, 2-cyano-3-hydroxy-, methyl ester should be stored in tightly sealed containers away from heat and direct sunlight. It is recommended to handle this compound using appropriate personal protective equipment (PPE) such as gloves and safety goggles to prevent skin contact and inhalation. Additionally, proper disposal methods should be followed to ensure environmental safety.

The future prospects for Benzoic acid, 2-cyano-3-hydroxy-, methyl ester are promising. Ongoing research continues to explore new applications and derivatives of this compound. For example, recent advancements in catalytic chemistry have led to more efficient methods for synthesizing 2-cyano-3-hydroxybenzoic acid methyl ester, reducing production costs and improving yield. These developments are expected to drive further innovation in the fields where this compound is utilized.

In conclusion, Benzoic acid, 2-cyano-3-hydroxy-, methyl ester (CAS No. 609805-85-8) is a multifaceted organic compound with a wide range of potential applications in pharmaceutical research, materials science, and environmental studies. Its unique chemical structure and reactivity make it an important molecule for scientists and researchers working at the forefront of these fields.